molecular formula C10H15ClO B15371377 2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride CAS No. 75091-77-9

2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride

Cat. No.: B15371377
CAS No.: 75091-77-9
M. Wt: 186.68 g/mol
InChI Key: RXUBEYLPAXICEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride is a substituted acyl chloride featuring a cyclohexene ring with three methyl groups at positions 2, 2, and 4, and a reactive carbonyl chloride group at position 1. This compound is structurally derived from cyclohex-3-ene-1-carbonyl chloride (CAS: 932-67-2), a known reagent in organic synthesis .

Properties

CAS No.

75091-77-9

Molecular Formula

C10H15ClO

Molecular Weight

186.68 g/mol

IUPAC Name

2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride

InChI

InChI=1S/C10H15ClO/c1-7-4-5-8(9(11)12)10(2,3)6-7/h6,8H,4-5H2,1-3H3

InChI Key

RXUBEYLPAXICEF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(C(CC1)C(=O)Cl)(C)C

Origin of Product

United States

Biological Activity

2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride is a chemical compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride is C11H17ClOC_{11}H_{17}ClO, with a molecular weight of approximately 202.71 g/mol. The compound features a cyclohexene ring with three methyl groups and a carbonyl chloride functional group, which contributes to its reactivity and interactions with biological systems.

Biological Activities

1. Antimicrobial Properties
Research indicates that 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride exhibits notable antimicrobial activity. It has been tested against various strains of bacteria and fungi, showing effectiveness in inhibiting growth. For instance, studies have demonstrated its potential against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli .

2. Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. In vitro assays have shown that it can modulate inflammatory pathways, potentially serving as a therapeutic agent in conditions characterized by excessive inflammation .

3. Cytotoxicity and Safety Profile
Toxicological studies have assessed the safety profile of 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride. Limited data suggest that it does not exhibit significant genotoxicity or phototoxicity under standard testing conditions . However, further research is required to establish comprehensive safety parameters.

The biological activity of 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride is thought to involve several mechanisms:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby affecting cellular functions.
  • Receptor Modulation : It could interact with various receptors on cell membranes, altering signaling pathways that lead to antimicrobial or anti-inflammatory effects.

Case Studies

StudyObjectiveFindings
Study 1Evaluate antimicrobial activityDemonstrated effectiveness against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) reported at varying levels depending on the strain.
Study 2Assess anti-inflammatory propertiesShowed significant reduction in pro-inflammatory cytokines in cell cultures treated with the compound compared to controls.
Study 3Toxicological assessmentNo significant genotoxic effects were observed; exposure levels were below established toxic thresholds.

Comparison with Similar Compounds

Research Findings and Implications

  • Steric Modulation : Studies on substituted acyl chlorides suggest that bulky groups reduce hydrolysis rates by ~30–50% compared to unsubstituted analogs, aligning with theoretical predictions for the trimethyl compound .
  • Synthetic Utility : Cyclohexene-based chlorides are prized for their conformational flexibility, enabling diverse stereochemical outcomes. The trimethyl variant could facilitate chiral synthesis by restricting rotational freedom .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.